Cas no 1368144-86-8 (2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid)

• Product Name: 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid
• CAS No: 1368144-86-8
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 4593924
• Update Time: 2025-05-26

2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid
• 2-bromo-6,7-dihydro-5H-cyclopentane[b]pyridin-3-carboxylic acid

• Inchi： 1S/C9H8BrNO2/c10-8-6(9(12)13)4-5-2-1-3-7(5)11-8/h4H,1-3H2,(H,12,13)
• InChI Key： WDJPNWHCPKVXQA-UHFFFAOYSA-N
• SMILES： C12CCCC1=CC(C(O)=O)=C(Br)N=2

Additional information on 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid

Introduction to 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid (CAS No. 1368144-86-8) and Its Emerging Applications in Chemical Biology

2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid, identified by the CAS number 1368144-86-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the class of cyclopenta[b]pyridine derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of a bromine substituent at the 2-position and a carboxylic acid functional group at the 3-position enhances its reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The structure of 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid features a fused bicyclic system consisting of a cyclopentane ring and a pyridine ring. This arrangement imparts rigidity to the molecule, which is often desirable in drug design to improve binding affinity and metabolic stability. The bromine atom at the 2-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex biaryl structures. Additionally, the carboxylic acid group at the 3-position allows for conjugation with various biomolecules, including peptides, proteins, and nucleic acids, facilitating the development of conjugate drugs and bioconjugates.

In recent years, 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes and are implicated in various diseases, including cancer and inflammatory disorders. The bicyclic core of this compound mimics natural product scaffolds that have shown promise in disrupting PPIs. For instance, derivatives of cyclopenta[b]pyridine have been reported to inhibit kinases and other enzymes involved in cancer signaling pathways. The bromine substituent further enables the introduction of additional functional groups that can fine-tune binding interactions with target proteins.

Recent studies have highlighted the utility of 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid in developing novel antiviral agents. The structural motif of this compound shares similarities with natural products isolated from microbial sources that exhibit antiviral activity. By leveraging computational chemistry and structure-based drug design approaches, researchers have identified analogs of this scaffold that inhibit viral proteases and polymerases. The carboxylic acid group has been particularly useful for covalent bonding strategies aimed at enhancing drug residence time and efficacy against resistant viral strains. These findings underscore the potential of this compound as a lead structure in antiviral drug discovery.

The synthetic accessibility of 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid is another factor contributing to its widespread use in medicinal chemistry. Several synthetic routes have been developed to access this compound with high yield and purity. One common approach involves cyclization reactions starting from readily available precursors such as β-ketoesters or hydroxamic acids. The bromination step can be performed using standard halogenation reagents like N-bromosuccinimide (NBS), ensuring regioselective introduction of the bromine atom at the 2-position. This synthetic robustness makes it an attractive building block for large-scale drug development programs.

In addition to its applications in small-molecule drug discovery, 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid has found utility in materials science and agrochemical research. Its rigid bicyclic structure makes it a suitable candidate for designing organometallic complexes with catalytic properties. These complexes have been explored in cross-coupling reactions and as catalysts for organic transformations relevant to industrial processes. Furthermore, derivatives of this compound have shown herbicidal activity by inhibiting key enzymes involved in plant growth regulation. Such findings open up new avenues for developing environmentally friendly agrochemicals based on heterocyclic scaffolds.

The future prospects of 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid are promising, with ongoing research focusing on expanding its biological profile through structure-based modifications. Advances in high-throughput screening technologies and machine learning algorithms are accelerating the identification of novel derivatives with enhanced potency and selectivity. Moreover, interdisciplinary collaborations between chemists, biologists, and computer scientists are fostering innovative approaches to rational drug design based on this scaffold. As our understanding of disease mechanisms evolves, so too will the applications of this versatile heterocyclic compound.